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Compound of Interest

Compound Name: Ethylenediamine diacetate

Cat. No.: B1589172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive chemical information, safety data, and

experimental protocols for Ethylenediamine diacetate, CAS number 38734-69-9.

Chemical Identification and Properties
Ethylenediamine diacetate is an organic compound that is primarily utilized as a catalyst and

reagent in various chemical syntheses. It is the diacetate salt of ethylenediamine.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 38734-69-9

IUPAC Name acetic acid;ethane-1,2-diamine

Synonyms
Ethane-1,2-diamine diacetate, 1,2-

Ethanediamine, acetate (1:2)

Molecular Formula C₆H₁₆N₂O₄

Molecular Weight 180.20 g/mol

InChI Key SAXQBSJDTDGBHS-UHFFFAOYSA-N

Canonical SMILES CC(=O)O.CC(=O)O.C(CN)N

Table 2: Physical and Chemical Properties

Property Value Reference

Physical State White crystalline solid

Melting Point 118-120 °C

Boiling Point 119.7 °C at 760 mmHg

Flash Point 33.9 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Toluene.

Storage Temperature -20°C Freezer

Safety Data
It is crucial to handle Ethylenediamine diacetate with appropriate safety precautions in a

laboratory setting.

Table 3: GHS Hazard Information
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Category Description

Hazard Statements

Based on available data, a comprehensive GHS

classification is not consistently available across

sources. Standard safe laboratory practices

should be followed.

Precautionary Statements

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P280: Wear protective

gloves/protective clothing/eye protection/face

protection.

Note: This information is based on available data and may not be exhaustive. Always refer to a

current Safety Data Sheet (SDS) before handling the chemical.

Experimental Protocols
3.1. Synthesis of Ethylenediamine Diacetate

A common method for the synthesis of Ethylenediamine diacetate involves the reaction of

ethylenediamine with acetic acid.

Experimental Protocol:

Reaction Setup: A 250 mL round-bottomed flask is equipped with a magnetic stirring bar and

a pressure-equalizing addition funnel fitted with a drying tube (e.g., filled with CaSO₄).

Initial Reagents: The flask is charged with 12.0 g (0.20 mol) of dry ethylenediamine and 100

mL of dry ether.

Addition of Acetic Acid: A solution of 24.0 g (0.40 mol) of acetic acid in 20 mL of dry ether is

added dropwise to the stirred ethylenediamine solution through the addition funnel.

Crystallization: The reaction mixture is then stored at 4°C for 14 hours to allow for the

crystallization of the product.
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Isolation and Purification: The resulting crystals are collected by filtration and washed with

ether.

Recrystallization: The crude product is recrystallized from methanol to yield pure

Ethylenediamine diacetate as white needles.

Expected Yield: Approximately 19.8 g (83%).

Starting Materials

Reaction and Purification Final Product

Ethylenediamine
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Crystallization at 4°C Filtration and Washing Recrystallization from Methanol Ethylenediamine Diacetate

Click to download full resolution via product page

Caption: Synthesis workflow for Ethylenediamine diacetate.

3.2. Application in the Henry Reaction

Ethylenediamine diacetate serves as an effective catalyst for the Henry reaction, which is the

base-catalyzed C-C bond formation between a nitroalkane and an aldehyde or ketone.

General Experimental Protocol:

Reactant Mixture: In a suitable reaction vessel, dissolve the substituted benzaldehyde (50

mmol), nitroalkane (60 mmol), and Ethylenediamine diacetate (5 mmol) in 25-50 mL of

isopropanol with stirring. Gentle heating may be applied to ensure complete dissolution.
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Reaction: The solution is stirred at room temperature for 24 hours.

Crystallization: The reaction mixture is then placed in a freezer for 12 hours to facilitate the

crystallization of the nitrostyrene product.

Product Isolation: The precipitate is collected by filtration, washed with a small volume of

cold isopropanol, and air-dried.

Biological Activity and Applications
While primarily known as a chemical catalyst, Ethylenediamine diacetate and related

compounds have been explored in various contexts.

Catalysis: Its primary documented use is as a catalyst in organic synthesis, such as the

Henry reaction.

Coordination Chemistry: As a derivative of ethylenediamine, it can act as a ligand in

coordination chemistry, forming complexes with metal ions. This property is relevant in the

development of novel materials and therapeutic agents.

Pharmaceutical Intermediates: It is listed as a pharmaceutical intermediate, suggesting its

use as a building block in the synthesis of more complex, biologically active molecules.

Currently, there is limited direct evidence of Ethylenediamine diacetate being involved in

specific biological signaling pathways as an effector molecule. Its biological relevance appears

to be more centered on its role as a precursor or catalyst in the synthesis of bioactive

compounds.
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Caption: Applications of Ethylenediamine diacetate.

To cite this document: BenchChem. [An In-depth Technical Guide to Ethylenediamine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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